3-Bromo-1-propan-2-ylpyrazole-4-sulfonamide
Overview
Description
3-Bromo-1-propan-2-ylpyrazole-4-sulfonamide is a chemical compound that has been widely used in scientific research. It is a sulfonamide derivative that has been shown to have various biological activities.
Mechanism of Action
The mechanism of action of 3-Bromo-1-propan-2-ylpyrazole-4-sulfonamide is not fully understood. However, it is believed to act by inhibiting certain enzymes that are involved in various biological processes. For example, it has been shown to inhibit the activity of the enzyme carbonic anhydrase, which is involved in the regulation of acid-base balance in the body.
Biochemical and Physiological Effects:
3-Bromo-1-propan-2-ylpyrazole-4-sulfonamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cells, reduce inflammation, and inhibit the activity of certain enzymes. It has also been shown to have antibacterial properties.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-Bromo-1-propan-2-ylpyrazole-4-sulfonamide in lab experiments is its high yield of synthesis. It is also relatively easy to obtain in a pure form. However, one limitation is that its mechanism of action is not fully understood, which could limit its use in certain experiments.
Future Directions
There are several future directions for the use of 3-Bromo-1-propan-2-ylpyrazole-4-sulfonamide in scientific research. One direction is to further study its mechanism of action and its potential use in the treatment of various diseases. Another direction is to explore its use as a tool to study the role of certain enzymes in biological systems. Additionally, its use in the development of new antibacterial agents could be explored.
Synthesis Methods
The synthesis of 3-Bromo-1-propan-2-ylpyrazole-4-sulfonamide involves the reaction of 3-bromo-1-propan-2-ylpyrazole with sulfonamide. The reaction is typically carried out in the presence of a catalyst such as triethylamine. The yield of this reaction is usually high, and the compound can be obtained in a pure form through recrystallization.
Scientific Research Applications
3-Bromo-1-propan-2-ylpyrazole-4-sulfonamide has been widely used in scientific research due to its various biological activities. It has been shown to have anti-inflammatory, anti-tumor, and anti-bacterial properties. It has also been used as a tool to study the role of certain enzymes in biological systems.
properties
IUPAC Name |
3-bromo-1-propan-2-ylpyrazole-4-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10BrN3O2S/c1-4(2)10-3-5(6(7)9-10)13(8,11)12/h3-4H,1-2H3,(H2,8,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HTOKGEBLGQFQNA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C=C(C(=N1)Br)S(=O)(=O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10BrN3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-1-propan-2-ylpyrazole-4-sulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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